Cas no 857678-55-8 ([dichloro((S)-2,2'-bis(di-4-tolylphosphino)-1,1'-binaphthyl)(α-picolylamino)ruthenium(II)])

• Product Name: [dichloro((S)-2,2'-bis(di-4-tolylphosphino)-1,1'-binaphthyl)(α-picolylamino)ruthenium(II)]
• CAS No: 857678-55-8
• Molecular Formula: C₅₄H₄₉N₂P₂Cl₂Ru
• Molecular Weight: 959.904
• CID: 3162407
• PubChem ID: 11263145

[dichloro((S)-2,2'-bis(di-4-tolylphosphino)-1,1'-binaphthyl)(α-picolylamino)ruthenium(II)] Properties

Names and Identifiers

• [dichloro((S)-2,2'-bis(di-4-tolylphosphino)-1,1'-binaphthyl)(α-picolylamino)ruthenium(II)]
• RuCl2[(S)-tolbinap)](pica); RuCl2[(S)-tolbinap](pica); S-TOLBINAP RUCL2 AMPY
• 857678-55-8
• Dichloro[(S)-(-)-2,2-bis(di-p-tolylphosphino)-1,1-binaphthyl](2-aminomethylpyridine)ruthenium(II)
• [1-[2-bis(4-methylphenyl)phosphanylnaphthalen-1-yl]naphthalen-2-yl]-bis(4-methylphenyl)phosphane;dichlororuthenium;pyridin-2-ylmethanamine
• 858116-31-1
• (R)-Tol-Binap RuCl2 AMPY
• 813-215-7
• (1-(2-Bis(4-methylphenyl)phosphanylnaphthalen-1-yl)naphthalen-2-yl)-bis(4-methylphenyl)phosphane;dichlororuthenium;pyridin-2-ylmethanamine
• 812-843-9
• Dichloro[(S)-(-)-2,2-bis(di-p-tolylphosphino)-1,1-binaphthyl](2-aminomethylpyridine)ruthenium(II) RuCl2(AMPY)[(S)-Tol-Binap]
• Dichloro((S)-(-)-2,2-bis(di-p-tolylphosphino)-1,1-binaphthyl)(2-aminomethylpyridine)ruthenium(II) RuCl2(AMPY)((S)-Tol-Binap)

• InChIKey： UCHLDFFOSWUXLN-UHFFFAOYSA-N
• Inchi： InChI=1S/C48H40P2.C6H8N2.2ClH.Ru/c1-33-13-23-39(24-14-33)49(40-25-15-34(2)16-26-40)45-31-21-37-9-5-7-11-43(37)47(45)48-44-12-8-6-10-38(44)22-32-46(48)50(41-27-17-35(3)18-28-41)42-29-19-36(4)20-30-42;7-5-6-3-1-2-4-8-6;;;/h5-32H,1-4H3;1-4H,5,7H2;2*1H;/q;;;;+2
• SMILES： CC1=CC=C(C=C1)P(C2=CC=C(C)C=C2)C3=C(C4=CC=CC=C4C=C3)C5=C(C=CC6=CC=CC=C65)P(C7=CC=C(C)C=C7)C8=CC=C(C)C=C8.C1=CC=NC(=C1)CN.Cl.Cl.[Ru+2]

Computed Properties

• Exact Mass: 956.15600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 8
• Monoisotopic Mass: 958.171319g/mol
• Heavy Atom Count: 61
• Complexity: 963
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• LogP: 12.53910
• PSA: 32.11000
• Sensitiveness: air sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives